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Compound of Interest

Compound Name:
(4-(1-Hydroxyethyl)phenyl)boronic

acid

Cat. No.: B151596 Get Quote

Essential Safety and Handling Guide for (4-(1-
Hydroxyethyl)phenyl)boronic acid
Disclaimer: A specific Safety Data Sheet (SDS) for (4-(1-Hydroxyethyl)phenyl)boronic acid
was not publicly available at the time of this writing. The following guidance is based on the

safety data of closely related compounds, such as phenylboronic acid and other substituted

phenylboronic acids. Researchers, scientists, and drug development professionals should

always consult the specific SDS provided by the supplier and conduct a thorough risk

assessment before handling this chemical.

This guide provides immediate, essential safety and logistical information for the handling and

disposal of (4-(1-Hydroxyethyl)phenyl)boronic acid to ensure the safety of laboratory

personnel.

Immediate Safety and Hazard Information
(4-(1-Hydroxyethyl)phenyl)boronic acid is an organoboron compound.[1] While specific

hazard data is limited, boronic acids as a class are known to cause skin, eye, and respiratory

tract irritation.[2][3] Ingestion of similar compounds may be harmful.[4][5][6] It is prudent to

handle this compound with the care required for hazardous chemicals.

Key Physical and Chemical Properties
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Property Value Source

CAS Number 518336-20-4 [1][7][8]

Molecular Formula C₈H₁₁BO₃ [1]

Molecular Weight 165.98 g/mol [1]

Appearance White to off-white solid [1]

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

Protects eyes from dust

particles and potential

splashes.[3]

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact. Gloves

should be inspected before

use and changed immediately

if contaminated.

Body Protection

A laboratory coat, fully

buttoned, along with long

pants and closed-toe shoes.

Protects skin from accidental

spills and contact.

Respiratory Protection

A NIOSH/MSHA approved

respirator (e.g., N95 dust

mask) is recommended when

handling the solid compound,

especially if dust may be

generated.

Minimizes the risk of

respiratory tract irritation.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is crucial for safe handling.
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Preparation:

Ensure that a safety shower and eyewash station are readily accessible before beginning

work.[3]

All work should be conducted in a well-ventilated area, preferably within a certified

chemical fume hood.[9]

The work area should be clean and free of clutter.

Donning PPE:

Put on all required personal protective equipment as outlined in the table above before

handling the chemical.

Handling:

Keep the container of (4-(1-Hydroxyethyl)phenyl)boronic acid tightly closed when not in

use.

Avoid generating dust when transferring the solid. Use appropriate tools, such as a

spatula, for transfers.

If making a solution, add the solid to the solvent slowly.

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Post-Handling:

Clean the work area to remove any residual chemical.

Properly remove and dispose of contaminated PPE as hazardous waste.
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Preparation

Don PPE

Chemical Handling

Post-Handling

Verify fume hood function

Ensure eyewash & shower access

Clear and clean workspace

Lab coat & closed-toe shoes

Safety goggles/face shield

Nitrile gloves

Respirator (if needed)

Transfer solid in fume hood

Minimize dust generation

Keep container closed

Wash hands after handling

Decontaminate workspace

Dispose of contaminated PPE
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Caption: Workflow for handling (4-(1-Hydroxyethyl)phenyl)boronic acid.
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Disposal Plan
All waste generated from the use of (4-(1-Hydroxyethyl)phenyl)boronic acid, including

contaminated PPE and empty containers, must be considered hazardous waste.

Waste Segregation:

Do not mix (4-(1-Hydroxyethyl)phenyl)boronic acid waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health and Safety

(EHS) department.

Collect solid and liquid waste in separate, designated containers.

Containerization:

Use chemically compatible containers with secure lids. High-density polyethylene (HDPE)

or glass containers are generally suitable.

Label the waste container clearly with "Hazardous Waste" and the full chemical name: "(4-
(1-Hydroxyethyl)phenyl)boronic acid".

Storage:

Store the sealed waste container in a designated satellite accumulation area (SAA) away

from incompatible materials.

Disposal:

Arrange for waste pickup through your institution's EHS department or a licensed

hazardous waste disposal contractor.

Never dispose of this chemical down the drain.
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Waste Collection

Labeling

Storage

Disposal

Segregate solid & liquid waste

Use separate, compatible containers

Label as 'Hazardous Waste'

Include full chemical name

Seal container tightly

Store in designated SAA

Contact EHS for pickup
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Caption: Disposal plan for (4-(1-Hydroxyethyl)phenyl)boronic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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